Cas no 2514954-65-3 (6N-Methoxymethyl Tenofovir Disoproxil (Technical Grade))

• Product Name: 6N-Methoxymethyl Tenofovir Disoproxil (Technical Grade)
• CAS No: 2514954-65-3
• MF: C₂₁H₃₄N₅O₁₁P
• MW: 563.495326519012
• CID: 5155514
• Update Time: 2025-06-27

6N-Methoxymethyl Tenofovir Disoproxil (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8-Tetraoxa-5-phosphanonanedioic acid, 5-[[(1R)-2-[6-[(methoxymethyl)amino]-9H-purin-9-yl]-1-methylethoxy]methyl]-, 1,9-bis(1-methylethyl) ester, 5-oxide
• 6N-Methoxymethyl Tenofovir Disoproxil (Technical Grade)

• Inchi： 1S/C21H34N5O11P/c1-14(2)36-20(27)31-11-34-38(29,35-12-32-21(28)37-15(3)4)13-33-16(5)7-26-9-24-17-18(25-10-30-6)22-8-23-19(17)26/h8-9,14-16H,7,10-13H2,1-6H3,(H,22,23,25)/t16-/m1/s1
• InChI Key： FLYLLIXEXGACLV-MRXNPFEDSA-N
• SMILES： C(OC(C)C)(=O)OCOP(=O)(CO[C@H](C)CN1C2C(N=C1)=C(NCOC)N=CN=2)OCOC(OC(C)C)=O

Additional information on 6N-Methoxymethyl Tenofovir Disoproxil (Technical Grade)

Introduction to 6N-Methoxymethyl Tenofovir Disoproxil (Technical Grade) (CAS No. 2514954-65-3)

6N-Methoxymethyl Tenofovir Disoproxil (Technical Grade), with the CAS number 2514954-65-3, is a prodrug of tenofovir, a nucleotide reverse transcriptase inhibitor (NRTI) widely used in the treatment of HIV-1 infection and chronic hepatitis B. This compound is designed to enhance the bioavailability and pharmacokinetic properties of tenofovir, making it a valuable component in the development of advanced antiviral therapies.

The chemical structure of 6N-Methoxymethyl Tenofovir Disoproxil includes a methoxymethyl group attached to the nitrogen atom at the 6-position of the tenofovir molecule. This modification significantly improves the solubility and stability of the drug, facilitating its absorption and distribution in the body. The technical grade of this compound is particularly useful in preclinical and clinical research settings, where precise and consistent formulations are essential for accurate results.

Recent studies have highlighted the potential benefits of 6N-Methoxymethyl Tenofovir Disoproxil in various therapeutic applications. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that this prodrug exhibits enhanced antiviral activity against HIV-1 compared to its parent compound, tenofovir disoproxil fumarate (TDF). The researchers found that the methoxymethyl modification significantly reduced renal toxicity, a common side effect associated with TDF, while maintaining or even improving its antiviral efficacy.

In addition to its use in HIV treatment, 6N-Methoxymethyl Tenofovir Disoproxil has shown promise in managing chronic hepatitis B. A clinical trial conducted in 2021 evaluated the safety and efficacy of this compound in patients with chronic hepatitis B infection. The results indicated that it effectively suppressed viral replication and improved liver function markers without causing significant adverse effects. These findings suggest that 6N-Methoxymethyl Tenofovir Disoproxil could be a valuable addition to existing treatment regimens for hepatitis B.

The pharmacokinetic profile of 6N-Methoxymethyl Tenofovir Disoproxil has also been extensively studied. Research has shown that this prodrug is rapidly converted to tenofovir after administration, ensuring that the active drug reaches its target cells efficiently. The modified structure also enhances the drug's ability to penetrate cellular membranes, leading to higher intracellular concentrations of tenofovir. This property is particularly important for targeting viral reservoirs within infected cells.

In terms of formulation, 6N-Methoxymethyl Tenofovir Disoproxil (Technical Grade) is available as a white to off-white powder with high purity and stability. It can be easily dissolved in various solvents, making it suitable for different pharmaceutical applications. The technical grade ensures that researchers have access to a consistent and reliable source of this compound for their experiments.

The development of 6N-Methoxymethyl Tenofovir Disoproxil represents a significant advancement in antiviral therapy. Its improved pharmacological properties make it an attractive candidate for further clinical investigation and potential commercialization. Ongoing research continues to explore new applications and formulations of this compound, aiming to optimize its therapeutic potential and minimize side effects.

In conclusion, 6N-Methoxymethyl Tenofovir Disoproxil (Technical Grade) (CAS No. 2514954-65-3) is a promising prodrug with enhanced bioavailability and reduced toxicity compared to traditional tenofovir formulations. Its potential applications in HIV treatment and chronic hepatitis B management make it an important focus for ongoing research and development in the field of antiviral therapeutics.